3-(5-bromo-2-furyl)-5-[2-(4-methoxyphenyl)ethyl]-1,2,4-oxadiazole

• IUPAC Name: 3-(5-bromofuran-2-yl)-5-[2-(4-methoxyphenyl)ethyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C15H13BrN2O3/c1-19-11-5-2-10(3-6-11)4-9-14-17-15(18-21-14)12-7-8-13(16)20-12/h2-3,5-8H,4,9H2,1H3
• InChI Key: QGVOMMRPZGZVGH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCC2=NC(=NO2)C3=CC=C(O3)Br
• Molecular Formula: C15H13BrN2O3
• Molecular Weight: 349.18 g/mol

Description

Synthesis Analysis

The synthesis of oxadiazole derivatives involves various strategies, including the oxidative cyclization of hydrazones, which has been a common method for generating 1,3,4-oxadiazoles. For instance, derivatives similar to the subject compound have been synthesized by cyclization of hydrazones derived from appropriate aldehydes and aroylhydrazines, using oxidants like chloramine-T (Gaonkar, Rai, & Prabhuswamy, 2006). Another approach involves the N-acylation/dehydrative cyclization between ethyl carbazate and N-acylbenzotriazoles (Wet-osot, Phakhodee, & Pattarawarapan, 2017).

Molecular Structure Analysis

The molecular structure of oxadiazole derivatives can be determined using various spectroscopic and crystallographic techniques. For instance, the structure of novel heterocyclic compounds incorporating the oxadiazole moiety was elucidated using FTIR spectrum and X-ray diffraction analysis, confirming their crystal system and molecular geometry (Shruthi et al., 2019).

Scientific Research Applications

Synthesis and Antibacterial Activities

• Antibacterial Properties : 5-[2-(5-Nitro-2-furyl)-1-(4-nitrophenyl)vinyl]-1,3,4-oxadiazoles and -1,3,4-thiadiazoles, synthesized from related compounds, have shown strong antibacterial activities against Staphylococcus aureus, indicating their potential as antibacterial agents (Hirao, Kato, & Hirota, 1971). Similarly, 5-Amino-2-[2-(5-nitro-2-furyl)-1-(4-cyanophenyl)vinyl]-1,3,4-oxadiazoles and -1,3,4-thiadiazoles exhibit strong antibacterial activity against Staphylococcus aureus, underscoring the potential of these compounds in combating bacterial infections (Hirao & Kato, 1971).

Antimicrobial and Antifungal Evaluations

• Antimicrobial and Antifungal Properties : The synthesis of new C-furyl glycosides bearing substituted 1,3,4-oxadiazoles has been explored, with several compounds revealing moderate to high antimicrobial activity. This research suggests a promising avenue for the development of new antimicrobial agents (El‐Sayed, Abbas, Mohamed, & Abdel-Rahman, 2011). Additionally, novel 6-2-methoxy-5-[4-methoxy-3-(3-aryl[1,2,4]triazolo[3,4-b][1,3,4]oxadiazol-6-yl)benzyl]phenyl-3-aryl[1,2,4]triazolo[3,4-b][1,3,4]oxadiazoles have been synthesized and screened for antibacterial activity, revealing potential as new antibacterial agents (Reddy, Devi, Kumar, Sunitha, & Nagaraj, 2013).

Synthesis Methods and Optical Applications

• Synthetic Approaches and Optical Properties : Efficient synthesis techniques have been developed for 1,3,4-oxadiazoles conjugated to thiophene or furan rings, showcasing the versatility of these compounds in chemical synthesis and potential applications in material science (Kudelko & Jasiak, 2013).